BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Characterization of 4-
Bromo-2-chloro-5-methoxyaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-Bromo-2-chloro-5-
Compound Name:
methoxyaniline

cat. No.: B1283036

For Researchers, Scientists, and Drug Development Professionals

December 28, 2025

Abstract

This technical guide provides a comprehensive characterization of 4-Bromo-2-chloro-5-
methoxyaniline, a substituted aniline of interest in synthetic and medicinal chemistry. Due to
the limited availability of experimental data, this document combines information from chemical
suppliers with computationally predicted physicochemical and spectroscopic properties. A
plausible synthetic route is detailed, starting from a commercially available precursor, providing
a practical protocol for its laboratory preparation. Furthermore, this guide discusses the
potential biological relevance of this class of compounds in the context of drug discovery, an
area where it is classified as a protein degrader building block. All quantitative data is
presented in structured tables, and key experimental workflows are visualized using diagrams.

Physicochemical Properties

4-Bromo-2-chloro-5-methoxyaniline is a halogenated and methoxylated aniline derivative.
While specific experimental data for its physical properties are scarce, supplier information and
computational predictions provide valuable insights.
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Property Value Source

Molecular Formula C7H BrCINO Chemical Supplier Data[1]

Molecular Weight 236.49 g/mol Chemical Supplier Data[1]

CAS Number 98446-54-9 Chemical Supplier Data[1]

Physical State Solid (predicted) Inferred from related
compounds

Melting Point Not available

Boiling Point Not available

Solubility Not available

Spectroscopic Characterization

To date, experimentally determined spectroscopic data for 4-Bromo-2-chloro-5-
methoxyaniline are not readily available in public databases. The following are predicted
spectral characteristics based on its chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
(Predicted)

« 'H NMR (500 MHz, CDCl3): & 7.0-7.2 (s, 1H, Ar-H), 6.8-7.0 (s, 1H, Ar-H), 4.1-4.5 (br s, 2H, -
NHz), 3.85 (s, 3H, -OCHs).

e 13C NMR (125 MHz, CDCls): & 155-158 (-OCHs), 145-148 (-NHz2), 115-125 (aromatic
carbons), 110-115 (C-Br), 110-115 (C-Cl), 55-58 (-OCHj).

Infrared (IR) Spectroscopy (Predicted)
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Wavenumber (cm~?) Assignment

3400-3500 N-H stretch (asymmetric and symmetric)
3000-3100 Aromatic C-H stretch

2850-2950 Aliphatic C-H stretch (-OCH?3)
1600-1620 N-H bend

1450-1550 Aromatic C=C stretch

1200-1250 C-O stretch (aryl ether)

1000-1100 C-Cl stretch

550-650 C-Br stretch

Mass Spectrometry (MS) (Predicted)

e Molecular lon (M*): A characteristic isotopic pattern is expected due to the presence of
bromine (7°Br and 8Br in an approximate 1:1 ratio) and chlorine (3>Cl and 3’Cl in an
approximate 3:1 ratio). The major peaks would be observed at m/z 235, 237, and 239.

Synthesis Protocol

A specific, validated synthesis protocol for 4-Bromo-2-chloro-5-methoxyaniline is not
available in the surveyed literature. However, a plausible two-step synthetic route can be
proposed starting from the commercially available precursor, 3-bromo-5-methoxyaniline. This
proposed synthesis involves the protection of the aniline, followed by a regioselective
chlorination and subsequent deprotection.

Proposed Synthetic Pathway
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Step 1: Acetylation

3-Bromo-5-methoxyaniline

Reactant

Acetic Anhydride / Pyridine

roduct

6-(3-Bromo-5-methoxyphenyl)acetamida

Step 2: Chlorination

N-(3-Bromo-5-methoxyphenyl)acetamide

Reactant

N-Chlorosuccinimide (NCS) / Acetic Acid

roduct

6-(4-Bromo-2-chI0r0-5-methoxyphenyl)acetamida

Step 3: Deprotection

6-(4-Bromo-2-chIoro-5-methoxyphenyl)acetamida

Reactant

[Acidic or Basic Hydrolysis]

roduct

G-Bromo-2-chIoro-5-methoxyani|in9

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hypothetical Drug Discovery Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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